Cas no 4873-46-5 (5-(2-Aminoacetamido)-2,4,6-triiodo-isophthalic Acid)

• Product Name: 5-(2-Aminoacetamido)-2,4,6-triiodo-isophthalic Acid
• CAS No: 4873-46-5
• MF: C₁₀H₇I₃N₂O₅
• MW: 615.886399507523
• CID: 1060102
• PubChem ID: 20575070
• Update Time: 2025-07-30

5-(2-Aminoacetamido)-2,4,6-triiodo-isophthalic Acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-Aminoacetamido)-2,4,6-triiodo-isophthalic Acid
• 5-(2-aminoacetamido)-2,4,6-triiodoisophthalic acid
• 5-[(2-Aminoacetyl)amino]-2,4,6-triiodo-1,3-benzenedicarboxylic Acid
• SCHEMBL11387512
• DB-295634
• 5-[(2-aminoacetyl)amino]-2,4,6-triiodobenzene-1,3-dicarboxylic acid
• 4873-46-5
• starbld0026531

• Inchi： 1S/C10H7I3N2O5/c11-5-3(9(17)18)6(12)8(15-2(16)1-14)7(13)4(5)10(19)20/h1,14H2,(H,15,16)(H,17,18)(H,19,20)
• InChI Key： FUOXCOHIWKJOMU-UHFFFAOYSA-N
• SMILES： IC1C(C(=O)O)=C(C(C(=O)O)=C(C=1NC(CN)=O)I)I

Computed Properties

• Exact Mass: 615.7489g/mol
• Monoisotopic Mass: 615.7489g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 130Ų